6-(4-tert-butylphenyl)-3-methyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 6-(4-tert-butylphenyl)-3-methyl-1-phenyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C24H22F3N3/c1-15-21-19(24(25,26)27)14-20(16-10-12-17(13-11-16)23(2,3)4)28-22(21)30(29-15)18-8-6-5-7-9-18/h5-14H,1-4H3
• InChI Key: WHZLHWFBFYAPGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=C(C=C3)C(C)(C)C)C(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C24H22F3N3
• Molecular Weight: 409.4 g/mol

Description

6-(4-tert-butylphenyl)-3-methyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine is a useful research compound. Its molecular formula is C24H22F3N3 and its molecular weight is 409.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 409.17658220 g/mol and the complexity rating of the compound is 573. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Mechanoluminescent and OLED Applications

A study on Pt(II) complexes, including those with pyrazolate chelates similar in structure to the query compound, reveals their potential in mechanoluminescent applications and efficient white OLEDs. These complexes exhibit distinctive photophysical properties, with some showing mechanoluminescence and concentration-dependent photoluminescence. This suggests potential applications in developing advanced OLED devices with high performance and stability (Li-min Huang et al., 2013).

Coordination Chemistry and Luminescence

Derivatives of pyrazolyl-pyridines, akin to the compound of interest, have been highlighted for their versatile coordination chemistry. These ligands form luminescent lanthanide compounds and iron complexes with unique thermal and photochemical properties, suggesting their utility in biological sensing and materials science (M. Halcrow, 2005).

Optical and Electronic Properties

The synthesis and characterization of trisheterocyclic systems, including those with electron-donating amino groups and structures related to the query compound, have provided insights into their thermal, redox, and fluorescence properties. These findings underscore the potential of such compounds in the development of organic electronic devices and materials with tailored optical properties (J. Palion-Gazda et al., 2019).

Synthetic Methodologies and Chemical Reactivity

Research on the regioselectivity and reaction media for synthesizing pyrazole derivatives, including those with trifluoromethyl groups, demonstrates the importance of such compounds in organic synthesis. This work provides valuable methodologies for producing a wide range of pyrazole-based compounds with potential applications in medicinal chemistry and materials science (M. Martins et al., 2012).